3-Deoxy Saxagliptin 3-Deoxy Saxagliptin
Brand Name: Vulcanchem
CAS No.: 361441-98-7
VCID: VC20884456
InChI: InChI=1S/C18H25N3O/c19-9-14-4-13-5-15(13)21(14)17(22)16(20)18-6-10-1-11(7-18)3-12(2-10)8-18/h10-16H,1-8,20H2/t10?,11?,12?,13-,14+,15+,16-,18?/m1/s1
SMILES: C1C2CC3CC1CC(C2)(C3)C(C(=O)N4C(CC5C4C5)C#N)N
Molecular Formula: C18H25N3O
Molecular Weight: 299.4 g/mol

3-Deoxy Saxagliptin

CAS No.: 361441-98-7

Cat. No.: VC20884456

Molecular Formula: C18H25N3O

Molecular Weight: 299.4 g/mol

* For research use only. Not for human or veterinary use.

3-Deoxy Saxagliptin - 361441-98-7

Specification

CAS No. 361441-98-7
Molecular Formula C18H25N3O
Molecular Weight 299.4 g/mol
IUPAC Name (1S,3S,5S)-2-[(2S)-2-(1-adamantyl)-2-aminoacetyl]-2-azabicyclo[3.1.0]hexane-3-carbonitrile
Standard InChI InChI=1S/C18H25N3O/c19-9-14-4-13-5-15(13)21(14)17(22)16(20)18-6-10-1-11(7-18)3-12(2-10)8-18/h10-16H,1-8,20H2/t10?,11?,12?,13-,14+,15+,16-,18?/m1/s1
Standard InChI Key CNEBXOWFQASQAR-FTDXYOEWSA-N
Isomeric SMILES C1[C@@H]2C[C@@H]2N([C@@H]1C#N)C(=O)[C@H](C34CC5CC(C3)CC(C5)C4)N
SMILES C1C2CC3CC1CC(C2)(C3)C(C(=O)N4C(CC5C4C5)C#N)N
Canonical SMILES C1C2CC3CC1CC(C2)(C3)C(C(=O)N4C(CC5C4C5)C#N)N

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